Cas no 21279-62-9 (3-Chloropyrazine-2-carboxamide)
21279-62-9 structure
Product Name:3-Chloropyrazine-2-carboxamide
CAS No:21279-62-9
MF:C5H4ClN3O
MW:157.557759284973
MDL:MFCD09863915
CID:823977
PubChem ID:301266
Update Time:2025-04-19
3-Chloropyrazine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloropyrazine-2-carboxamide
- 2-Carbamido-3-chlor-pyrazin
- 3-Chlor-2-carbamoyl-pyrazin
- 3-chloro-2-pyrazinecarboxamide
- 3-chloro-pyrazine-2-carboxylic acid amide
- 3-Chlor-pyrazin-2-carbonsaeure-amid
- Pyrazinecarboxamide, 3-chloro-
- NSC177859
- CC0092
- TRA0051321
- SY021613
- AB0023386
- W4429
- ST24022858
-
- MDL: MFCD09863915
- Inchi: 1S/C5H4ClN3O/c6-4-3(5(7)10)8-1-2-9-4/h1-2H,(H2,7,10)
- InChI Key: YHPMRHPLAQSPHJ-UHFFFAOYSA-N
- SMILES: ClC1C(C(N)=O)=NC=CN=1
Computed Properties
- Exact Mass: 157.00400
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 141
- Topological Polar Surface Area: 68.9
Experimental Properties
- Melting Point: 187.0 to 191.0 deg-C
- Boiling Point: 318℃ at 760 mmHg
- PSA: 68.87000
- LogP: 0.92920
3-Chloropyrazine-2-carboxamide Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C
3-Chloropyrazine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB439462-1 g |
3-Chloropyrazine-2-carboxamide; . |
21279-62-9 | 1g |
€175.60 | 2023-07-18 | ||
| abcr | AB439462-5 g |
3-Chloropyrazine-2-carboxamide; . |
21279-62-9 | 5g |
€500.70 | 2023-07-18 | ||
| TRC | B405290-50mg |
3-Chloropyrazine-2-carboxamide |
21279-62-9 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B405290-100mg |
3-Chloropyrazine-2-carboxamide |
21279-62-9 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B405290-500mg |
3-Chloropyrazine-2-carboxamide |
21279-62-9 | 500mg |
$ 160.00 | 2022-06-07 | ||
| Chemenu | CM168470-250mg |
3-chloropyrazine-2-carboxamide |
21279-62-9 | 95%+ | 250mg |
$51 | 2021-08-05 | |
| Chemenu | CM168470-1g |
3-chloropyrazine-2-carboxamide |
21279-62-9 | 95%+ | 1g |
$89 | 2021-08-05 | |
| Chemenu | CM168470-5g |
3-chloropyrazine-2-carboxamide |
21279-62-9 | 95%+ | 5g |
$315 | 2021-08-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C841446-1g |
3-Chloropyrazine-2-carboxamide |
21279-62-9 | 98% | 1g |
514.80 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C3376-1g |
3-Chloropyrazine-2-carboxamide |
21279-62-9 | 98.0%(LC&N) | 1g |
670CNY | 2021-05-08 |
3-Chloropyrazine-2-carboxamide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
21279-62-9 (3-Chloropyrazine-2-carboxamide) Related Products
- 1350356-42-1(2-Pyrazinecarboxamide, 3-chloro-N-methyl-)
- 36070-79-8(6-Chloropyrazine-2-carboxamide)
- 1023813-21-9(3,6-Dichloropyrazine-2-carboxamide)
- 848952-83-0(5-Chloropyrazine-2-carboxylic acid hydrazide)
- 1357172-39-4(3,6-Dichloropyrazine-2-carbaldehyde)
- 21279-64-1(5-Chloropyrazine-2-carboxamide)
- 312736-50-8(3,5-Dichloropyrazine-2-carboxamide)
- 1254058-25-7(3,5-Dichloro-6-isopropylpyrazine-2-carboxamide)
- 139888-34-9(2,5-Pyrazinedicarboxamide, 3-chloro-)
- 313340-08-8(3,5-Dichloro-6-ethylpyrazine-2-carboxamide)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk